Roburin A

• CAS RN: 132864-75-6
• Molecular Formula: C82H50O51
• Molecular Weight: 1851.251
• InChI: InChI=1S/C82H50O51/c83-13-1-8-20(46(93)41(13)88)21-9(2-14(84)42(89)47(21)94)76(117)128-67-18(6-124-73(8)114)126-74(115)10-3-15(85)43(90)48(95)22(10)26-36-28(54(101)62(109)52(26)99)29-38-33(59(106)65(112)55(29)102)34(69(130-79(38)120)71(67)132-80(36)121)32-35-25(51(98)64(111)58(32)105)24-12(5-17(87)45(92)50(24)97)77(118)129-68-19(7-125-78(35)119)127-75(116)11-4-16(86)44(91)49(96)23(11)27-37-30(56(103)63(110)53(27)100)31-39-40(60(107)66(113)57(31)104)61(108)70(131-82(39)123)72(68)133-81(37)122/h1-5,18-19,34,61,67-72,83-113H,6-7H2/t18-,19+,34+,61+,67-,68+,69-,70-,71+,72+/m0/s1
• InChI Key: QTCMAUFCWPWEDU-DMXGXNKNSA-N
• SMILES: C1C2C(C3C4C(C5=C(C(=C(C(=C5C(=O)O4)C6=C(C(=C(C(=C6C(=O)O3)C7=C(C(=C(C=C7C(=O)O2)O)O)O)O)O)O)O)O)O)C8=C(C(=C(C9=C8C(=O)OCC2C(C3C4C(C5=C(C(=C(C(=C5C(=O)O4)C4=C(C(=C(C(=C4C(=O)O3)C3=C(C(=C(C=C3C(=O)O2)O)O)O)O)O)O)O)O)O)O)OC(=O)C2=CC(=C(C(=C29)O)O)O)O)O)O)OC(=O)C2=CC(=C(C(=C2C2=C(C(=C(C=C2C(=O)O1)O)O)O)O)O)O

Description

Roburin A is a natural product found in Quercus suber, Castanea sativa, and other organisms with data available.

Scientific Research Applications

Absorption and Metabolic Effects

Roburin A, a molecule belonging to the class of ellagitannins found in oak wood, has shown notable absorption and metabolic effects in humans. In a study, human absorption of roburins from a French oak wood water extract (Robuvit) was evidenced by the increase of total phenols and the appearance of roburin metabolites in plasma after supplementation. This supplement also induced an increase in plasma antioxidant capacity. Additionally, Robuvit metabolites affected gene expression modulation in endothelial, neuronal, and keratinocyte cell lines, impacting ribosome, cell cycle, and spliceosome pathways (Natella et al., 2014).

Anti-inflammatory Effects

Roburic acid, another form of roburin, has demonstrated anti-inflammatory effects. It suppressed the production of nitric oxide and interleukin-6 in lipopolysaccharide-stimulated macrophage cells. This effect was achieved by inhibiting pathways such as NF-κB and MAPK, suggesting potential applications for treating inflammatory diseases (Chen et al., 2017).

Effects on Testosterone Levels and Erectile Function

A study involving a combination of French maritime pine bark extract, amino acids, and roburin (Prelox®) observed significant increases in testosterone levels in infertile men. The study also noted improvements in erectile function, indicating potential benefits in addressing related health issues (Rohdewald & Stanislavov, 2018).

Clinical Effects and Mechanisms of Action

Robuvit®, a standardized French Quercus robur wood extract containing roburins, has been studied in over 20 clinical trials with 1172 subjects. These studies highlighted the extract's role in increasing energy capacity, improving conditions such as renal and liver insufficiency, mild heart failure, and recovery from minor health impairments. Robuvit’s metabolites, particularly urolithin A, B, and C, were found to enhance energy efficiency in various study groups (Weichmann et al., 2021).

Anticancer Activity

Roburic acid in combination with docetaxel synergistically inhibited the growth of prostate cancer cells. This combination induced apoptosis and suppressed cell migration, invasion, and sphere formation. The effectiveness of this combination was enhanced in acidic culture mediums, suggesting a new approach to treating prostate cancer (Wang et al., 2022).